![molecular formula C18H15ClN6O B2631973 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine CAS No. 892777-39-8](/img/structure/B2631973.png)
4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine
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Overview
Description
The compound contains several functional groups including a chlorophenyl group, an oxadiazole ring, a triazole ring, and an amine group. These functional groups suggest that the compound could have a variety of chemical and biological properties .
Molecular Structure Analysis
The compound likely has a complex 3D structure due to the presence of multiple rings. The structure is likely stabilized by various intermolecular interactions including π-π interactions between the oxadiazole and phenyl rings .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. For example, the amine group might participate in acid-base reactions, and the rings might undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its functional groups and structure. For example, the presence of the chlorophenyl group might increase the compound’s lipophilicity .Scientific Research Applications
Synthesis and Antimicrobial Activities
A study explored the synthesis of derivatives of 1,2,4-triazole, including compounds structurally related to the mentioned chemical. These compounds demonstrated good or moderate antimicrobial activities against various microorganisms, highlighting their potential in antimicrobial applications (Bektaş et al., 2007).
Synthesis of Heterocyclic Fused Rings
Research focused on synthesizing new heterocyclic compounds based on 1,3,4-oxadiazole, a structural component similar to the chemical . These compounds, due to their structural properties, could be valuable in the development of new pharmaceuticals or materials with unique properties (Abbas et al., 2017).
Applications in Energetic Materials
A study synthesized bi-heterocyclic skeletons, including derivatives of 1,2,4-oxadiazol-5-amine, for application in energetic materials. These compounds showed potential for high heat of detonation, indicating their usefulness in explosives or propellants (Cao et al., 2020).
Biological Activity of Derivatives
The synthesis and biological activity of various n-anthranilic acid derivatives, including compounds related to the chemical , were explored. These compounds may have potential applications in the development of new drugs or biological agents (Noubade et al., 2009).
Synthesis and Investigation of Biological Activities
Research synthesized new hybrid molecules containing azole moieties, related to the chemical , and investigated their biological activities. These compounds showed antimicrobial, antilipase, and/or antiurease activities, indicating their potential in medicinal chemistry (Ceylan et al., 2014).
Future Directions
Properties
IUPAC Name |
5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(3,5-dimethylphenyl)triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN6O/c1-10-7-11(2)9-14(8-10)25-16(20)15(22-24-25)18-21-17(23-26-18)12-3-5-13(19)6-4-12/h3-9H,20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTLBWNDERVYUAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)Cl)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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